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Compound of Interest

Compound Name:
1-Ethoxy-2-(2-

methoxyethoxy)ethane

Cat. No.: B092314 Get Quote

An In-Depth Technical Guide to 1-Ethoxy-2-(2-methoxyethoxy)ethane

Introduction
1-Ethoxy-2-(2-methoxyethoxy)ethane, also known by synonyms such as Diethylene Glycol

Ethyl Methyl Ether and 2,5,8-Trioxadecane, is a high-boiling point polyhydric alcohol ether with

significant applications as a polar organic solvent.[1][2] Its unique molecular structure, featuring

both ether linkages and terminal alkyl groups, imparts excellent solvency for a wide range of

organic compounds, including resins, dyes, and oils, as well as some inorganic compounds.[1]

This versatility makes it a valuable component in the formulation of inks, coatings, and cleaning

agents, and as a medium for organic synthesis.[2][3] This document provides a comprehensive

overview of its chemical structure, properties, synthesis protocols, and key applications.

Chemical Structure and Identifiers
The chemical structure of 1-Ethoxy-2-(2-methoxyethoxy)ethane consists of a central

diethylene glycol backbone with methyl and ethyl ether groups at the termini.

Chemical Formula: C₇H₁₆O₃[3][4][5][6]

IUPAC Name: 1-(2-ethoxyethoxy)-2-methoxyethane[6]

CAS Registry Number: 1002-67-1[3][4][5]
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Canonical SMILES: CCOCCOCCOC[5][6][7]

InChIKey: CNJRPYFBORAQAU-UHFFFAOYSA-N[6][8]

Synonyms: Diethylene glycol ethyl methyl ether, 2,5,8-Trioxadecane, 1-(2-ethoxyethoxy)-2-

methoxyethane, 2-Ethoxyethyl 2-methoxyethyl ether.[3][5][6]

Physicochemical Properties
The compound is a colorless, transparent liquid under standard conditions.[2][3] Its key

quantitative properties are summarized in the table below for easy reference.

Property Value Source(s)

Molecular Weight 148.20 g/mol [3][4][5][6]

Density 0.908 g/cm³ [3][5][7]

Boiling Point 167.9 - 179 °C [3][5][7]

Melting Point -72 °C [5][7][8]

Flash Point 53.8 - 82 °C [3][5][7][8]

Water Solubility 76 - 1000 g/L (at 20 °C) [5][8]

Refractive Index 1.4080 - 1.4120 [5]

Purity ≥96.0% to 99.61% [3][8]

Vapor Pressure 0.00124 mmHg (at 25 °C) [5]

Hydrogen Bond Acceptor

Count
3 [5]

Rotatable Bond Count 7 [5]

Experimental Protocols: Synthesis
The synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane can be achieved through several

routes. Two common laboratory and industrial methods are detailed below.
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Williamson Ether Synthesis
This method involves the reaction of a deprotonated alcohol (alkoxide) with a haloalkane. It is a

well-established method for preparing ethers.

Methodology:

Alkoxide Formation: Diethylene glycol monoethyl ether is treated with a strong base to form

the corresponding sodium or potassium alcoholate. A mixture of alkalis such as NaOH, KOH,

Na₂CO₃, and K₂CO₃ can be used.[1] The reaction is typically conducted under an inert

atmosphere (e.g., nitrogen) at a temperature of 30-120 °C for 1-7 hours.[1]

Williamson Reaction: A methylating agent, such as a halogenomethane (e.g., methyl chloride

or methyl iodide), is introduced to the alcoholate solution.[1] The reaction proceeds at 30-110

°C for 0.5-6.0 hours, followed by an aging period of 0.5-5 hours.[1]

Work-up and Purification: The resulting mixture contains the desired product, unreacted

starting materials, and salt byproducts. The crude product is first separated from the solid

residue.[1] The filter residue is washed with methanol to recover any remaining product.[1]

The initial mother liquor and the methanol washings are then combined and purified by

fractional distillation. Methanol is recovered at 50-70 °C, and the final product, 1-Ethoxy-2-
(2-methoxyethoxy)ethane, is collected at 166-180 °C.[1] This process typically yields a

product with a purity greater than 99.5%.[1]

Diethylene Glycol
Monoethyl Ether

Sodium/Potassium
Alkoxide Intermediate

 Deprotonation 
(30-120°C)

Strong Base
(e.g., NaOH, KOH) 1-Ethoxy-2-(2-methoxyethoxy)ethane

 SN2 Reaction 
(30-110°C)

Halogenomethane
(e.g., CH₃Cl)

Salt Byproduct
(e.g., NaCl)
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Click to download full resolution via product page

Caption: Williamson Synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane.

Catalytic Ether Exchange Reaction
This method involves the reaction between two different diethylene glycol monoalkoxy ethers in

the presence of a catalyst.

Methodology:

Reactant Mixture: Diethylene glycol monomethyl ether and diethylene glycol monoethyl ether

are mixed, typically in equal parts.[9]

Catalysis: A catalyst, such as H-type ZSM-5 zeolite, is added to the reactant mixture.[9]

Reaction: The mixture is heated to approximately 180 °C and stirred for several hours (e.g.,

8 hours).[9] The reaction results in an equilibrium mixture containing the starting materials,

the desired product (diethylene glycol ethyl methyl ether), and byproducts (diethylene glycol

dimethyl ether and diethylene glycol diethyl ether).[9]

Purification: The desired product is separated from the reaction mixture, typically via

fractional distillation.

Applications and Uses
The physicochemical properties of 1-Ethoxy-2-(2-methoxyethoxy)ethane make it suitable for

a variety of industrial and research applications.

Solvent in Organic Synthesis: Its ability to dissolve a wide array of substances makes it an

invaluable solvent for conducting chemical reactions.[3]

Inks and Coatings: In the formulation of inks and coatings, it acts as a high-boiling point

solvent that enhances stability, flow, and durability of the final product.[2][3] It is particularly

useful in nitrocellulose lacquers to improve their characteristics.

Humectant: It can be used as a humectant for tobacco, cork, and printing inks.
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Pharmaceutical and Cosmetic Formulations: Purified grades are used in some

dermatological preparations and cosmetics, where it can enhance the percutaneous

absorption of active ingredients.

Chemical Intermediate: It serves as a building block in the synthesis of other organic

compounds, such as morpholine and 1,4-dioxane.

Safety and Handling
1-Ethoxy-2-(2-methoxyethoxy)ethane is a combustible liquid and should be handled with

appropriate safety precautions.[8][10]

Handling: Use in a well-ventilated area with local and general ventilation.[10] Avoid contact

with skin and eyes, and prevent inhalation of vapors. Standard personal protective

equipment should be worn.

Storage: Store in a cool, dry, and well-ventilated area below +30°C.[5][10] It is typically

packaged in 200 kg barrels.[3]

Toxicity: The substance is not classified as a respiratory or skin sensitizer, mutagenic,

carcinogenic, or a reproductive toxicant.[10] However, as with all chemicals, unnecessary

exposure should be avoided.

Disposal: Do not empty into drains.[10] It should be disposed of as dangerous waste

according to local and national regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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